Cas no 2350440-89-8 ((1S,3S)-3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-2,2-difluorocyclopropanecarboxylic acid)

• Product Name: (1S,3S)-3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-2,2-difluorocyclopropanecarboxylic acid
• CAS No: 2350440-89-8
• MF: C₂₀H₁₇F₂NO₄
• MW: 373.35009264946
• CID: 6363943
• Update Time: 2025-08-04

(1S,3S)-3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-2,2-difluorocyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-2,2-difluorocyclopropanecarboxylic acid

• Inchi： 1S/C20H17F2NO4/c21-20(22)16(17(20)18(24)25)9-23-19(26)27-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-17H,9-10H2,(H,23,26)(H,24,25)/t16-,17+/m1/s1
• InChI Key： KJOJGAVETXJSBS-SJORKVTESA-N
• SMILES： [C@@H]1(C(O)=O)[C@@H](CNC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C1(F)F

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.6±50.0 °C(Predicted)
• pka: 3.11±0.33(Predicted)

Additional information on (1S,3S)-3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-2,2-difluorocyclopropanecarboxylic acid

(1S,3S)-3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-2,2-difluorocyclopropanecarboxylic acid

The compound with CAS No 2350440-89-8, named as (1S,3S)-3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-2,2-difluorocyclopropanecarboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with fluorine atoms and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis and organic synthesis, making this compound particularly valuable for its versatility in chemical modifications.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the Fmoc group allows for precise control over the reactivity and stability of the molecule during synthesis, enabling researchers to explore its potential as a building block for more complex structures. Moreover, the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and make it suitable for applications in drug design where specific interactions with biological targets are desired.

One of the most intriguing aspects of this compound is its stereochemistry. The (1S,3S) configuration suggests that it exists as a specific enantiomer, which is critical in pharmaceutical applications where stereochemistry often determines biological activity. This makes it an ideal candidate for asymmetric synthesis studies and the development of chiral catalysts.

From a materials science perspective, the fluorine substituents on the cyclopropane ring contribute to the molecule's electronic properties. Fluorine atoms are known for their electronegativity and ability to influence molecular polarity, which can be leveraged in designing materials with specific electronic characteristics. Recent research has explored the use of fluorinated cyclopropane derivatives in organic electronics and optoelectronic devices, suggesting that this compound could find applications in these emerging fields.

In terms of synthesis, this compound represents a significant achievement in modern organic chemistry. Its construction involves multi-step processes that require precise control over stereochemistry and functional group compatibility. The use of protecting groups like Fmoc underscores the importance of strategic planning in organic synthesis to achieve complex molecular architectures.

Looking ahead, the potential applications of (1S,3S)-3-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-2,2-difluorocyclopropanecarboxylic acid are vast and varied. Its role as an intermediate in drug discovery programs could lead to breakthroughs in treating various diseases, while its unique electronic properties make it a promising candidate for advanced materials development.

In conclusion, CAS No 2350440-89-8 represents not just a chemical entity but a testament to the ingenuity and precision required in modern chemical research. As scientists continue to explore its properties and potential applications, this compound stands at the forefront of innovation in both pharmaceuticals and materials science.